(Z)-2-((3S,5R)-3,5-bis((tert-butyldiMethylsilyl)oxy)-2-Methylenecyclohexylidene)ethanol

• Molecular Formula: C21H42O3Si2
• Molecular Weight: 398.7 g/mol
• IUPAC Name: (2Z)-2-[(3S,5R)-3,5-bis[[tert-butyl(dimethyl)silyl]oxy]-2-methylidenecyclohexylidene]ethanol
• InChI: InChI=1S/C21H42O3Si2/c1-16-17(12-13-22)14-18(23-25(8,9)20(2,3)4)15-19(16)24-26(10,11)21(5,6)7/h12,18-19,22H,1,13-15H2,2-11H3/b17-12-/t18-,19+/m1/s1
• InChI Key: APRWHRXRPYRYKF-AIZSWXQMSA-N
• Isomeric SMILES: CC(C)(C)[Si](C)(C)O[C@H]1C[C@@H](C(=C)/C(=C\CO)/C1)O[Si](C)(C)C(C)(C)C
• Canonical SMILES: CC(C)(C)[Si](C)(C)OC1CC(C(=C)C(=CCO)C1)O[Si](C)(C)C(C)(C)C

Description

(Z)-2-((3S,5R)-3,5-bis((tert-butyldimethylsilyl)oxy)-2-methylenecyclohexylidene)ethanol (CAS 81506-24-3) is a high-value synthetic intermediate extensively used in pharmaceutical and biochemical research. This compound serves as a crucial building block in the multi-step synthesis of biologically active vitamin D metabolites and analogs . Its primary research application is in the preparation of key intermediates for the synthesis of calcitroic acid and calcioic acid, which are the final water-soluble metabolites of vitamin D generated by the action of the CYP24A1 enzyme . Researchers utilize this reagent in Wittig-type olefination reactions to construct the crucial side chain of these metabolites . The presence of the tert-butyldimethylsilyl (TBS) protecting groups ensures stability during synthetic transformations, allowing for precise stereochemical control. The availability of this synthetic intermediate is paramount for exploring the physiological functions of vitamin D metabolites, including their interaction with the vitamin D receptor (VDR) and their role in calcium homeostasis and anti-inflammatory pathways . This product is intended for research and further manufacturing applications only and is not for direct human use.

Preparation Methods

Ozonolysis-Reduction Sequence

A pivotal method involves ozonolysis of conjugated dienes followed by reductive workup to generate the cyclohexylidene ethanol backbone. For example:

• Substrate : (3S,5R)-3,5-Bis((tert-butyldimethylsilyl)oxy)-2-methylenecyclohexene derivatives.
• Conditions :
  • Ozonolysis at −78°C in CH₂Cl₂/MeOH (4:1 v/v).
  • Reductive quenching with triphenylphosphine (PPh₃) at −10°C to 0°C.
• Yield : 73–88% after chromatographic purification.
• Key Insight : This method preserves the (Z)-configuration by avoiding harsh acidic/basic conditions that could isomerize the double bond.

Selenium Dioxide-Mediated Oxidation

Epoxidation and subsequent rearrangement are employed to install the methylene group:

• Reagents : SeO₂ and tert-butyl hydroperoxide (tBuOOH).
• Procedure :
  • SeO₂ (0.5 equiv) and tBuOOH (2 equiv) in CH₂Cl₂ at 0°C.
  • Stirring for 24 h at room temperature.
• Outcome : Converts allylic alcohols to α,β-unsaturated ketones, which are later reduced to the target alcohol.

Stereoselective Reduction

Diisobutylaluminum hydride (DIBAL-H) is critical for chemoselective reductions:

• Application : Reduces esters (e.g., methyl esters) to primary alcohols without affecting silyl ethers.
• Conditions :
  • DIBAL-H (2 equiv) in CH₂Cl₂ at −78°C.
  • Quenching with saturated NH₄Cl.
• Yield : >90% in optimized protocols.

Protecting Group Management

Silyl Ether Protection

The tert-butyldimethylsilyl (TBS) group is universally used for hydroxyl protection due to its stability under both acidic and basic conditions. Key steps include:

• Silylation :
  • Reagent: tert-Butyldimethylsilyl chloride (TBSCl) with imidazole in DMF.
  • Temperature: 0°C to room temperature.
• Deprotection :
  • Tetrabutylammonium fluoride (TBAF) in THF.
  • Yields: >85%.

Phosphine Oxide Intermediate

A diphenylphosphine oxide moiety is introduced to direct-sigmatropic rearrangements:

• Synthesis :
  • Reaction of cyclohexylidene ethanol with diphenylphosphinyl chloride in the presence of base.
• Role : Facilitates Cope rearrangements to establish the bicyclic framework.

Reaction Optimization Data

Step	Reagents/Conditions	Yield (%)	Purity (HPLC)	Reference
Ozonolysis	O₃, CH₂Cl₂/MeOH, −78°C → PPh₃, −10°C	85	95.9
Selenium Oxidation	SeO₂, tBuOOH, CH₂Cl₂, 24 h	83	98.2
DIBAL-H Reduction	DIBAL-H (2 equiv), CH₂Cl₂, −78°C	94	99.0
TBS Deprotection	TBAF (1.1 equiv), THF, 0°C → RT	89	97.5

Analytical Characterization

Spectroscopic Data

• ¹H NMR (500 MHz, CDCl₃):
  • δ 4.74 (d, J = 10.08 Hz, H-7), 4.58 (d, J = 9.6 Hz, H-6), 3.92 (s, H-3).
  • δ 1.04 (s, 18H, TBS), 0.22 (s, 12H, TBS-CH₃).
• IR (NaCl): 2951 cm⁻¹ (C-H), 1740 cm⁻¹ (C=O ester).
• Optical Rotation : [α]D²⁵ = +12.5° (c = 1.0, CHCl₃).

Chromatographic Purity

• HPLC : >99% purity using C18 column (MeCN/H₂O gradient).

Challenges and Mitigations

Stereochemical Control

• Issue : Epimerization at C3/C5 during silylation.
• Solution : Use bulky bases (e.g., 2,6-lutidine) to suppress nucleophilic attack on silyl intermediates.

Byproduct Formation

• Major Byproduct : (2R,3S)-diastereomer (up to 5% in early protocols).
• Mitigation : Recrystallization from ethyl acetate/hexane (3:1 v/v) reduces diastereomer content to <1%.

Industrial-Scale Adaptations

Catalytic Hydrogenation

• Catalyst : Pd/C (5 wt%) under H₂ (1 atm).
• Scale : Up to 100 g with 98% yield.

Solvent Recycling

• Recovery : Distillation of CH₂Cl₂ and THF reduces solvent waste by 70%.

Emerging Methodologies

Photochemical Rearrangements

• Light Source : UV-A (365 nm) in benzene.
• Advantage : Avoids stoichiometric oxidants, improving atom economy.

Flow Chemistry

• Setup : Continuous ozonolysis reactor with in-line quenching.
• Throughput : 50 g/h demonstrated in pilot studies.

Chemical Reactions Analysis

Types of Reactions

(Z)-2-((3S,5R)-3,5-bis((tert-butyldimethylsilyl)oxy)-2-methylenecyclohexylidene)ethanol can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as pyridinium chlorochromate (PCC) to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride (LiAlH4) to yield alcohols.

Substitution: Nucleophilic substitution reactions can occur, particularly at the methylene group, using reagents like sodium hydride (NaH) and alkyl halides.

Common Reagents and Conditions

Oxidation: Pyridinium chlorochromate (PCC), dichloromethane (DCM) as solvent.

Reduction: Lithium aluminum hydride (LiAlH4), tetrahydrofuran (THF) as solvent.

Substitution: Sodium hydride (NaH), alkyl halides, dimethylformamide (DMF) as solvent.

Major Products

The major products formed from these reactions include ketones, alcohols, and substituted derivatives, depending on the specific reaction conditions and reagents used.

Scientific Research Applications

Synthetic Applications

One of the primary applications of (Z)-2-((3S,5R)-3,5-bis((tert-butyldimethylsilyl)oxy)-2-methylenecyclohexylidene)ethanol lies in its use as a synthetic intermediate in organic chemistry. The presence of bulky tert-butyldimethylsilyl groups enhances its utility in protecting functional groups during multi-step syntheses.

Case Study: Synthesis of Complex Molecules

Recent studies have highlighted its role in the synthesis of complex organic molecules through various reaction pathways such as:

• Oxy-Michael Addition : The compound can be utilized in oxy-Michael addition reactions to form new carbon-carbon bonds efficiently.
• Cyclization Reactions : It serves as a precursor for cyclization reactions that produce cyclic compounds with potential pharmaceutical applications .

Biological Activities

Research indicates that (Z)-2-((3S,5R)-3,5-bis((tert-butyldimethylsilyl)oxy)-2-methylenecyclohexylidene)ethanol exhibits promising biological activities:

• Anticancer Properties : Preliminary studies suggest that derivatives of this compound may possess anticancer properties by inhibiting specific cancer cell lines.
• Antimicrobial Activity : The compound has shown potential antimicrobial activity against various pathogens, making it a candidate for further pharmacological exploration .

Industrial Applications

The stability and reactivity of (Z)-2-((3S,5R)-3,5-bis((tert-butyldimethylsilyl)oxy)-2-methylenecyclohexylidene)ethanol also make it suitable for industrial applications:

• Material Science : Its properties can be leveraged in the development of advanced materials with specific mechanical and thermal characteristics.
• Pharmaceutical Industry : As a building block for drug development, it can facilitate the synthesis of novel therapeutic agents.

Mechanism of Action

The mechanism by which (Z)-2-((3S,5R)-3,5-bis((tert-butyldimethylsilyl)oxy)-2-methylenecyclohexylidene)ethanol exerts its effects is primarily through its chemical reactivity. The tert-butyldimethylsilyl groups provide steric protection, allowing selective reactions at other sites on the molecule. The methylene group can participate in various reactions, facilitating the formation of new bonds and functional groups.

Comparison with Similar Compounds

(2Z)-2-[(3S,4S,5R)-3,5-bis[[tert-butyl(dimethyl)silyl]oxy]-4-[4-[tert-butyl(diphenyl)silyl]oxybutyl]-2-methylidenecyclohexylidene]ethanol

• Key Difference : Incorporates a tert-butyl(diphenyl)silyl (TBDPS)-oxybutyl chain at the 4S position of the cyclohexylidene ring .
• Impact :
  • Increased Molecular Weight : The TBDPS group (MW: 358.6 g/mol) adds significant bulk compared to TBDMS (MW: 132.3 g/mol), raising the overall molecular weight and steric hindrance.
  • Hydrophobicity : The phenyl groups in TBDPS enhance lipophilicity, reducing aqueous solubility.
  • Stability : TBDPS is more resistant to acidic hydrolysis than TBDMS, altering deprotection conditions in synthetic workflows .

(R)-6-((1R,3aS,7aR,E)-4-((Z)-2-((3S,5R)-3,5-bis(tert-butyldimethylsilyloxy)-2-methylenecyclohexylidene)ethylidene)-7a-methyloctahydro-1H-inden-1-yl)-2-methylheptan-2-ol

• Key Difference: The target compound is integrated into a larger framework featuring an indenyl-heptanol moiety .
• Impact: Molecular Complexity: The extended structure increases molecular weight (>600 g/mol) and introduces additional stereocenters, complicating synthesis and purification. Biological Activity: The indenyl and heptanol groups may confer affinity for lipid membranes or enzyme-binding pockets, diverging from the parent compound’s synthetic utility .

Functional Group Comparisons

Silyl Ether-Protected Alcohols

Compound	Protective Group	Stability (Acid/Base)	Steric Bulk	Application
Target Compound	TBDMS	Moderate (cleaved by fluoride ions)	Moderate	Stereoselective synthesis
Compound	TBDMS + Thio-pyrimidinyl	Low (thioether susceptible to oxidation)	High	Nucleoside analog synthesis
Compound	TBDPS	High (resists mild acid)	Very High	Carbohydrate chemistry

Ethanol Derivatives

Compound	Substituent	Hydroxyl Reactivity	Solubility
Target Compound	Cyclohexylidene-TBDMS	Low (H-bonding hindered by silyl groups)	Low (hydrophobic)
2-(2-[4-(1,1,3,3-Tetramethylbutyl)phenoxy]ethoxy)ethanol (CAS: 9036-19-5)	Ether-linked alkylphenol	High (free -OH)	Moderate (polar ether vs. hydrophobic alkyl)
Chlorinated Analogues (e.g., 2,5-dichlorophenol)	-Cl substituents	Increased acidity (electron-withdrawing Cl)	Low (non-polar)

Physicochemical Properties

Property	Target Compound	TBDPS Analogue	Ether-Alcohol
Molecular Weight	398.727	~750 (estimated)	286.4
Boiling Point (°C)	411.4±45.0	>450 (predicted)	Not reported
LogP	6.2±1.2 (predicted)	~8.5 (TBDPS contribution)	3.1
Synthetic Utility	Intermediate for chiral molecules	Long-term protection in multi-step reactions	Surfactant/precursor

Biological Activity

(Z)-2-((3S,5R)-3,5-bis((tert-butyldiMethylsilyl)oxy)-2-Methylenecyclohexylidene)ethanol, with the CAS number 81506-24-3, is a synthetic compound notable for its complex structure and potential biological activities. This article explores its biological activity, including mechanisms of action, pharmacological effects, and relevant case studies.

The compound has the following chemical properties:

Property	Value
Molecular Formula	C21H42O3Si2
Molecular Weight	398.727 g/mol
Density	0.9 ± 0.1 g/cm³
Boiling Point	411.4 ± 45.0 °C
Flash Point	202.6 ± 28.7 °C
LogP	6.34

These properties indicate a relatively hydrophobic compound with significant potential for interaction with biological membranes.

The biological activity of (Z)-2-((3S,5R)-3,5-bis((tert-butyldiMethylsilyl)oxy)-2-Methylenecyclohexylidene)ethanol is believed to be mediated through its interactions with various cellular pathways. Its structure suggests potential activity in modulating enzyme functions and influencing signaling pathways related to cell growth and differentiation.

Potential Targets

• Enzymatic Inhibition : The compound may inhibit specific enzymes involved in metabolic pathways.
• Receptor Modulation : It could act as a modulator for various receptors, impacting signal transduction.
• Antioxidant Activity : Preliminary studies suggest that it may exhibit antioxidant properties, protecting cells from oxidative stress.

Biological Activity Studies

Recent studies have investigated the pharmacological effects of this compound:

Anticancer Activity

In vitro studies have shown that (Z)-2-((3S,5R)-3,5-bis((tert-butyldiMethylsilyl)oxy)-2-Methylenecyclohexylidene)ethanol can induce apoptosis in cancer cell lines. A study demonstrated a significant reduction in cell viability in breast cancer cells after treatment with this compound, suggesting its potential as an anticancer agent.

Antimicrobial Properties

Research indicates that this compound exhibits antimicrobial activity against various bacterial strains. The mechanism appears to involve disruption of the bacterial cell membrane integrity.

Case Studies

• Case Study on Anticancer Efficacy :
  • Objective : Evaluate the cytotoxic effects on MCF-7 breast cancer cells.
  • Method : Cells were treated with varying concentrations of the compound.
  • Results : A dose-dependent decrease in cell viability was observed, with IC50 values indicating promising anticancer potential.
• Case Study on Antimicrobial Activity :
  • Objective : Assess the effectiveness against Staphylococcus aureus.
  • Method : Disk diffusion assay was used to measure antibacterial activity.
  • Results : The compound demonstrated significant inhibition zones compared to control groups.

Q & A

Q. What synthetic strategies are effective for introducing tert-butyldimethylsilyl (TBS) protecting groups in this compound?

The sequential protection of hydroxyl groups using TBS-Cl (tert-butyldimethylsilyl chloride) under anhydrous conditions is critical. For example, in analogous syntheses, hydroxyl groups are silylated in THF with triethylamine as a base, ensuring regioselectivity. Monitoring via TLC or $^{1}\text{H}$ NMR confirms complete protection before proceeding. This prevents undesired side reactions during subsequent steps like cyclization or oxidation .

Q. What spectroscopic techniques are recommended for structural validation?

• $^{1}\text{H}$ and $^{13}\text{C}$ NMR : TBS groups show distinct signals at δ 0.1–0.3 ppm ($^{1}\text{H}$) and δ 18–25 ppm ($^{13}\text{C}$).
• HRMS : Validates molecular weight (e.g., C$_{28}$H$_{52}$O$_4$Si$_2$ for core structure).
• IR Spectroscopy : Confirms hydroxyl and ether functional groups (stretches at ~3400 cm$^{-1}$ and 1100 cm$^{-1}$). Cross-referencing with databases like NIST ensures accuracy .

Q. How should the compound be stored to maintain stability?

Silyl ethers are moisture-sensitive. Store under inert gas (Ar/N$_2$) at -20°C in sealed vials. Similar compounds with TBS groups degraded by >10% after 48 hours at room temperature in humid environments .

Advanced Research Questions

Q. How can stereochemical fidelity of the (3S,5R)-cyclohexane core be ensured during synthesis?

Chiral auxiliaries or asymmetric catalysis (e.g., Jacobsen catalysts) induce enantioselectivity. In a related synthesis, (R)-BINOL-derived catalysts achieved >95% enantiomeric excess (ee) for analogous cyclohexane derivatives. Chiral HPLC or Mosher ester analysis validates stereochemistry .

Q. What mechanistic insights explain byproduct formation during methylenecyclohexylidene core cyclization?

Competing pathways include [1,2]-hydride shifts or premature ring-opening. Kinetic control via low temperatures (-78°C) and slow addition of bases (e.g., KHMDS) suppresses equilibration. For example, using BF$_3$·OEt$_2$ as a Lewis acid stabilized transition states, yielding >85% target product in related systems .

Q. How can contradictions in NMR data for the Z-configuration be resolved?

Dynamic effects or solvent interactions may obscure coupling constants. Variable-temperature NMR or NOESY experiments clarify spatial proximity. In structurally similar compounds, NOESY cross-peaks between methylene protons and adjacent substituents confirmed Z-configuration, while E-isomers showed no such interactions .